Cas no 1805636-89-8 (3-Cyano-5-formyl-4-methylbenzenesulfonyl chloride)

• Product Name: 3-Cyano-5-formyl-4-methylbenzenesulfonyl chloride
• CAS No: 1805636-89-8
• MF: C₉H₆ClNO₃S
• MW: 243.666840076447
• CID: 5001840
• Update Time: 2025-06-12

3-Cyano-5-formyl-4-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-formyl-4-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H6ClNO3S/c1-6-7(4-11)2-9(15(10,13)14)3-8(6)5-12/h2-3,5H,1H3
• InChI Key： HBHQVFCCHWLEGG-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C(C)=C(C=O)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 391
• XLogP3: 1.5
• Topological Polar Surface Area: 83.4

Additional information on 3-Cyano-5-formyl-4-methylbenzenesulfonyl chloride

Recent Advances in the Application of 3-Cyano-5-formyl-4-methylbenzenesulfonyl chloride (CAS: 1805636-89-8) in Chemical Biology and Pharmaceutical Research

3-Cyano-5-formyl-4-methylbenzenesulfonyl chloride (CAS: 1805636-89-8) has emerged as a critical intermediate in the synthesis of novel bioactive compounds, particularly in the development of sulfonamide-based therapeutics. Recent studies highlight its utility in the construction of heterocyclic scaffolds, which are pivotal in drug discovery for targeting enzymes and receptors involved in various diseases. This compound's unique structural features, including the cyano and formyl functional groups, enable versatile chemical modifications, making it a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-Cyano-5-formyl-4-methylbenzenesulfonyl chloride in the synthesis of potent kinase inhibitors. The research team utilized this compound to introduce a sulfonyl chloride moiety into a lead compound, enhancing its binding affinity to target kinases by 40%. The study underscored the compound's role in improving pharmacokinetic properties, such as solubility and metabolic stability, which are often challenges in kinase inhibitor development.

In addition to its applications in kinase inhibitors, recent advancements have explored its use in proteolysis-targeting chimeras (PROTACs). A 2024 preprint on bioRxiv detailed a novel PROTAC design incorporating 3-Cyano-5-formyl-4-methylbenzenesulfonyl chloride as a linker. The study reported successful degradation of target proteins with high specificity, opening new avenues for targeted protein degradation therapies. The compound's ability to form stable covalent bonds with E3 ubiquitin ligases was particularly noted as a breakthrough in PROTAC technology.

From a synthetic chemistry perspective, researchers have developed more efficient protocols for the preparation of 3-Cyano-5-formyl-4-methylbenzenesulfonyl chloride. A 2023 Organic Process Research & Development paper described a continuous flow chemistry approach that improved yield by 25% while reducing hazardous waste generation. This methodological advancement addresses both economic and environmental concerns in large-scale production, potentially facilitating broader application of this compound in pharmaceutical manufacturing.

The safety profile and handling requirements of 3-Cyano-5-formyl-4-methylbenzenesulfonyl chloride have also been recently characterized. A comprehensive toxicological assessment published in Chemical Research in Toxicology (2024) established proper handling protocols and identified potential decomposition products. These findings are crucial for ensuring laboratory safety and maintaining compound integrity during storage and use in research settings.

Looking forward, the unique chemical properties of 3-Cyano-5-formyl-4-methylbenzenesulfonyl chloride position it as a key player in the development of next-generation therapeutics. Its applications span from traditional small molecule drugs to cutting-edge modalities like targeted protein degraders. As research continues to uncover new synthetic applications and biological activities, this compound is expected to remain at the forefront of chemical biology and pharmaceutical innovation.